Cas no 142329-24-6 (5,6-difluorobenzothiophene-2-carboxylic acid)
142329-24-6 structure
Product Name:5,6-difluorobenzothiophene-2-carboxylic acid
CAS No:142329-24-6
MF:C9H4F2O2S
MW:214.188668251038
CID:1311028
Update Time:2024-08-18
5,6-difluorobenzothiophene-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5,6-difluorobenzothiophene-2-carboxylic acid
- 5,6-difluoro-1-benzothiophene-2-carboxylic acid
- LogP
- Benzo[b]thiophene-2-carboxylic acid, 5,6-difluoro-
- 5,6-difluorobenzo[b]thiophene-2-carboxylic acid
-
- Inchi: 1S/C9H4F2O2S/c10-5-1-4-2-8(9(12)13)14-7(4)3-6(5)11/h1-3H,(H,12,13)
- InChI Key: DJOXIHKJIFWICI-UHFFFAOYSA-N
- SMILES: C12=CC(F)=C(F)C=C1C=C(C(O)=O)S2
Computed Properties
- Exact Mass: 213.99002
Experimental Properties
- Density: 1.598±0.06 g/cm3(Predicted)
- Boiling Point: 384.8±37.0 °C(Predicted)
- PSA: 37.3
- pka: 3.25±0.30(Predicted)
5,6-difluorobenzothiophene-2-carboxylic acid Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
142329-24-6 (5,6-difluorobenzothiophene-2-carboxylic acid) Related Products
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